1-(5-Methyl-7-(3-phenoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone

• IUPAC Name: 1-[5-methyl-7-(3-phenoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
• InChI: InChI=1S/C20H18N4O2/c1-13-18(14(2)25)19(24-20(23-13)21-12-22-24)15-7-6-10-17(11-15)26-16-8-4-3-5-9-16/h3-12,19H,1-2H3,(H,21,22,23)
• InChI Key: LYUGKKGNSPVTED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC=N2)N1)C3=CC(=CC=C3)OC4=CC=CC=C4)C(=O)C
• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol

Description

The compound “1-(5-Methyl-7-(3-phenoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone” belongs to the class of 1,2,4-triazolo[1,5-a]pyrimidin-7-ones. These compounds have been identified as potential SARS-CoV-2 Main protease inhibitors, which could make them valuable in the development of treatments for COVID-19.

Scientific Research Applications

CDK2 Inhibition for Cancer Treatment

1-(5-Methyl-7-(3-phenoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone: has been studied as a novel CDK2 inhibitor. CDK2 (cyclin-dependent kinase 2) is an appealing target for cancer treatment, selectively affecting tumor cells. Several derivatives of this compound were designed and synthesized. Notably:

• .

Antimalarial Activity

The compound has been explored as a reactant for synthesizing dihydroorotate dehydrogenase inhibitors with antimalarial properties. .

Vilsmeier Reaction

In organic synthesis, 1-(5-Methyl-7-(3-phenoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone serves as a reactant for the Vilsmeier reaction. .

Pharmacological Activity via HIV TAR RNA Binding

Researchers have investigated the compound’s pharmacological activity related to binding to HIV TAR RNA. .

Space Charge Layer Studies

Interestingly, this compound has been used as an additive to study the space charge layer in silver bromide microcrystals. .

Dual Activity Against Cell Lines and CDK2

Compound 14, derived from this scaffold, displayed potent dual activity against cancer cell lines and CDK2. It altered cell cycle progression and induced apoptosis in HCT cells. .

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition is an appealing target for cancer treatment that selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition results in a significant alteration in cell cycle progression

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, a fundamental biochemical pathway in cellular replication . The downstream effects of this inhibition include a reduction in the growth of cancer cells .

Result of Action

The compound’s action results in significant cytotoxic activities against certain cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, and moderate activity against HepG-2 . It also induces apoptosis within HCT cells .